![molecular formula C4H7NO2S B1444949 2-Methanesulfonylpropanenitrile CAS No. 1249519-31-0](/img/structure/B1444949.png)
2-Methanesulfonylpropanenitrile
Overview
Description
Scientific Research Applications
1. Organic Synthesis and Chemical Transformations
2-Methanesulfonylpropanenitrile is utilized in various organic synthesis and chemical transformations. For example, it plays a role in the aromatization of 1,4-dihydropyridines to pyridine derivatives using methanesulfonic acid and sodium nitrite, achieving excellent yields under mild conditions (Niknam, Razavian, Zolfigol, & Mohammahpoor-Baltork, 2006). Additionally, methanesulfonyl compounds have been used in the Wagner-Meerwein rearrangement, Friedel-Crafts alkylation, and acylation reactions in the synthesis of vitamin E (Bonrath, Aquino, Haas, Hoppmann, Netscher, Pace, & Pauling, 2009).
2. Biochemical Research
In biochemical research, analogues of this compound have been synthesized and tested for activity in various enzyme systems. For example, the preparation of coenzyme M analogues and their activity in the methyl coenzyme M reductase system of Methanobacterium thermoautotrophicum has been investigated, highlighting the compound's relevance in microbial metabolism (Gunsalus, Romesser, & Wolfe, 1978).
3. Environmental and Microbial Studies
Methanesulfonyl compounds have been studied for their role in environmental and microbial processes. Methanesulfonic acid, a related compound, is a key intermediate in the biogeochemical cycling of sulfur and is used by diverse aerobic bacteria as a source of sulfur (Kelly & Murrell, 1999). Additionally, the metabolism of methanesulfonic acid by various microorganisms has been extensively studied, providing insights into its environmental significance.
Safety and Hazards
The safety information for 2-Methanesulfonylpropanenitrile includes several hazard statements such as H302, H312, H315, H319, H332, H335, indicating various hazards associated with its use. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501 .
properties
IUPAC Name |
2-methylsulfonylpropanenitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7NO2S/c1-4(3-5)8(2,6)7/h4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATLQGSIGVHOJKS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C#N)S(=O)(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
133.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1249519-31-0 | |
Record name | 2-methanesulfonylpropanenitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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